Tetraethyllead

• CAS No.: 78-00-2
• Product Name: Tetraethyllead
• Molecular Formula: Pb(C2H5)4; C8H20P
• Molecular Weight: 323 g/mol
• IUPAC Name: tetraethylplumbane
• Standard InChI: InChI=1S/4C2H5.Pb/c4*1-2;/h4*1H2,2H3
• Standard InChIKey: MRMOZBOQVYRSEM-UHFFFAOYSA-N
• Impurities: Tetraethyl lead used as an anti-knock compound in gasoline ... contains ethylene dibromide, ethylene dichloride, dye, stabilizer, kerosene, and inerts as impurities.
• SMILES: CC[Pb](CC)(CC)CC
• Canonical SMILES: CC[Pb](CC)(CC)CC
• Boiling Point: 392 °F at 760 mm Hg Decomposes between 230 - 392° F. (EPA, 1998); About 200 °C, also stated as 227.7 °C with decomp; 392°F; 228°F (Decomposes)
• Colorform: Colorless, oily liquid; Colorless liquid (unless dyed red, orange, or blue).
• Density: 1.653 at 68 °F (EPA, 1998); 1.653 at 20 °C; Relative density (water = 1): 1.7; 1.65
• Flash Point: 200 °F (EPA, 1998); 200 °F (closed cup); 185 °F (open cup); 200 °F (93 °C) (closed cup); 93 °C c.c.; 200°F
• Melting Point: -202 °F (EPA, 1998); 133.41 K / -133.7 °C/; -136.8 °C; -202°F
• Physical Description: Tetraethyl lead, liquid appears as a colorless liquid with a characteristic odor. Flash point 163° F. Density 14 lb / gal. Insoluble in water. Toxic by inhalation and by skin absorption.; Liquid; COLOURLESS VISCOUS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid (unless dyed red, orange, or blue) with a pleasant, sweet odor.; Colorless liquid (unless dyed red, orange, or blue) with a pleasant, sweet odor. [Note: Main usage is in anti-knock additives for gasoline.]
• Description: Tetraethyllead is an organolead compound consisting of four ethyl groups joined to a central lead atom. It derives from a hydride of a plumbane.; Tetraethyl lead, liquid appears as a colorless liquid with a characteristic odor. Flash point 163° F. Density 14 lb / gal. Insoluble in water. Toxic by inhalation and by skin absorption.; A highly toxic compound used as a gasoline additive. It causes acute toxic psychosis or chronic poisoning if inhaled or absorbed through the skin.
• Shelf Life: DECOMP SLOWLY @ ROOM TEMP & MORE RAPIDLY @ ELEVATED TEMP; Stable below 230 °F. At higher temperatures, may detonate or explode when confined.; Decomposes slowly in air, rapidly in bright sunlight.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Soluble in benzene, petroleum ether, gasoline; slightly soluble in alcohol; LIPID SOLUBLE; Soluble in all organic solvents; insoluble in dilute acids or alkalies; In water, 0.29 mg/L at 25 °C; Solubility in water: very poor; 0.00002%
• Synonyms: TEL;TETRAETHYLLEAD;(C2H5)4Pb;Czteroetylek olowiu;czteroetylekolowiu;czteroetylekolowiu(polish);Lead tetraethyl;lead,tetraethyl-
• Vapor Density: 8.6 (EPA, 1998) (Relative to Air); 8.6 (Air = 1); Relative vapor density (air = 1): 8.6; 8.6
• Vapor Pressure: 0.2 mm Hg at 68 °F (EPA, 1998); 0.26 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 0.027; 0.2 mmHg
• Reference: 1. Mielke HW. Dynamic Geochemistry of Tetraethyl Lead Dust during the 20th Century: Getting the Lead In, Out, and Translational Beyond. Int J Environ Res Public Health. 2018 Apr 26;15(5):860. doi: 10.3390/ijerph15050860. PMID: 29701636; PMCID: PMC5981899.; ; 2. Fonseka TM, McKinley GP, Kennedy SH. Is tetraethyl lead poison affecting contemporary indigenous suicides in Ontario, Canada? Psychiatry Res. 2017 May;251:253-254. doi: 10.1016/j.psychres.2017.01.003. Epub 2017 Jan 7. PMID: 28219024.; ; 3. CREMER JE. Biochemical studies on the toxicity of tetraethyl lead and other organo-lead compounds. Br J Ind Med. 1959 Jul;16(3):191-9. doi: 10.1136/oem.16.3.191. PMID: 13812764; PMCID: PMC1037946.; ; 4. Fuller-Thomson E, Munro AP. Importance of considering the role of tetraethyl lead when examining the relationship between environmental pollution and psychotic disorders. Schizophr Res. 2018 May;195:570-571. doi: 10.1016/j.schres.2017.10.003. Epub 2017 Oct 16. PMID: 29050791.
• PubChem Compound: 6511
• Last Modified: Nov 11 2021